![molecular formula C7H16ClN3O B3059981 3-Piperazin-1-ylpropanamide hydrochloride CAS No. 1609395-36-9](/img/structure/B3059981.png)
3-Piperazin-1-ylpropanamide hydrochloride
Overview
Description
3-Piperazin-1-ylpropanamide hydrochloride is an organic compound with the empirical formula C7H16ClN3O and a molecular weight of 193.67 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been a subject of interest in recent research . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNC(CCN1CCNCC1)=O.Cl
. This indicates that the molecule contains a piperazine ring attached to a propanamide group. Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 193.67 and its empirical formula is C7H16ClN3O .Scientific Research Applications
Pharmacological Evaluation
Another study centered around the synthesis of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds. These compounds were synthesized and structurally characterized using various spectroscopic methods. They were also pharmacologically evaluated for their antidepressant and antianxiety activities through behavioral tests on albino mice (Kumar et al., 2017).
Anticancer and Antituberculosis Studies
Research has also been conducted on the synthesis of derivatives involving 3-Piperazin-1-ylpropanamide hydrochloride for their potential anticancer and antituberculosis properties. One study synthesized a series of new derivates using the reductive amination method, and these compounds were characterized by elemental analysis and spectral studies. Some of these compounds exhibited significant in vitro anticancer and antituberculosis activities (Mallikarjuna et al., 2014).
Structural and Electronic Investigations
Another study focused on the structural, electronic, molecular, and biological properties of a specific derivative of this compound. The study involved a synthesis followed by spectral data analysis and single-crystal analysis. Theoretical calculations were also performed to understand the properties of the compound better. Moreover, molecular docking studies were carried out to assess the compound's potential against specific membrane proteins, indicating its effectiveness against prostate cancer (Bhat et al., 2018).
Safety and Hazards
properties
IUPAC Name |
3-piperazin-1-ylpropanamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N3O.ClH/c8-7(11)1-4-10-5-2-9-3-6-10;/h9H,1-6H2,(H2,8,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGNZVBNFIHIEOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCC(=O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1609395-36-9, 90048-60-5 | |
Record name | 1-Piperazinepropanamide, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1609395-36-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Piperazin-1-ylpropanamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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